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Prepared for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the health and safety considerations for
7-Methyl-8-nitroquinoline (CAS No. 7471-63-8). As a Senior Application Scientist, the
following information synthesizes critical safety data with practical, field-proven insights to
ensure the safe handling and use of this compound in a research and development setting. The
structure of this guide is designed to provide a logical and accessible flow of information, from
fundamental properties to emergency response, empowering personnel with the knowledge to
work safely.

Compound Identification and Physicochemical
Properties

7-Methyl-8-nitroquinoline is a nitroaromatic heterocyclic compound used primarily as a
pharmaceutical intermediate and a building block in chemical synthesis.[1][2][3] Its chemical
structure, featuring a quinoline core with methyl and nitro functional groups, dictates its
reactivity and potential biological activity, including possible mutagenic properties.[1][4]
Understanding its fundamental properties is the first step in a robust safety assessment.
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Identifier/Property Value Source(s)

IUPAC Name 7-methyl-8-nitroquinoline [1]

CAS Number 7471-63-8 [4][5]

Molecular Formula C10HsN202 [2][5]

Molecular Weight 188.18 g/mol [11[4115]
White to yellow or brown

Appearance ] ) [1][6]
solid/crystalline powder

Melting Point 182-187 °C (359.6-368.6 °F) [6]

Solubility Insoluble in water [3]
ZZDTVYJYMRSNQL-
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Hazard Identification and GHS Classification

7-Methyl-8-nitroquinoline is classified as a hazardous substance. The primary concerns are

its potential for causing genetic defects, along with skin and eye irritation.[4] The Globally

Harmonized System (GHS) classification provides a universally understood framework for

these hazards.

GHS Pictograms:

Hazard Class Hazard Statement Code Source(s)
Germ Cell Suspected of causing
. . H341 [31[4][6]
Mutagenicity genetic defects
] o May damage fertility
Reproductive Toxicity ] H360 [6]1[8]
or the unborn child
Skin o
) o Causes skin irritation H315 [4]
Corrosion/Irritation
Serious Eye Causes serious eye
i N H319 [4]
Damage/Irritation irritation
© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.smolecule.com/products/s704321
https://www.chemicalbook.com/msds/7-methyl-8-nitroquinoline.pdf
https://www.chemeo.com/cid/34-803-2/7-Methyl%208-nitroquinoline.pdf
https://cymitquimica.com/cas/7471-63-8/
https://www.chemeo.com/cid/34-803-2/7-Methyl%208-nitroquinoline.pdf
https://www.smolecule.com/products/s704321
https://www.chemicalbook.com/msds/7-methyl-8-nitroquinoline.pdf
https://www.chemeo.com/cid/34-803-2/7-Methyl%208-nitroquinoline.pdf
https://www.smolecule.com/products/s704321
https://www.tcichemicals.com/IN/en/p/M1864
https://www.tcichemicals.com/IN/en/p/M1864
https://www.fishersci.com/shop/products/7-methyl-8-nitroquinoline-98-thermo-scientific/AAL0388206
https://www.thermofisher.com/order/catalog/product/L03882.14
https://www.chemeo.com/cid/34-803-2/7-Methyl%208-nitroquinoline.pdf
https://www.benchchem.com/product/b1293703/docs?utm_src=pdf-body#a-comprehensive-health-and-safety-guide-for-7-methyl-8-nitroquinoline
https://www.chemicalbook.com/msds/7-methyl-8-nitroquinoline.pdf
https://www.fishersci.com/shop/products/7-methyl-8-nitroquinoline-98-thermo-scientific/AAL0388206
https://www.chemicalbook.com/msds/7-methyl-8-nitroquinoline.pdf
https://www.tcichemicals.com/IN/en/p/M1864
https://www.tcichemicals.com/IN/en/p/M1864
https://www.tcichemicals.com/OP/en/p/M1864
https://www.chemicalbook.com/msds/7-methyl-8-nitroquinoline.pdf
https://www.chemicalbook.com/msds/7-methyl-8-nitroquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key Precautionary Statements (P-Statements):

Category Statement Code Source(s)

Obtain special
Prevention instructions before P201 [41[6]

use.

Do not handle until all

safety precautions

P202 (41161181
have been read and
understood.
Wash skin thoroughly
] P264 [4]
after handling.
Wear protective
gloves/protective
clothing/eye P280 [4]
protection/face
protection.
IF exposed or
concerned: Get
Response ) P308+P313 [41[6]
medical
advice/attention.
IF ON SKIN: Wash
P302+P352 [6]

with plenty of water.

If eye irritation
persists: Get medical P337+P313

advice/attention.

Storage Store locked up. P405 [419]

Dispose of
) contents/container to
Disposal P501 [41[6]
an approved waste

disposal plant.
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Toxicological Profile and Health Effects

The toxicological properties of 7-Methyl-8-nitroquinoline have not been fully investigated.[10]
However, the available data, primarily from safety data sheets and related compound studies,
points to significant health concerns that demand stringent safety protocols.

e Primary Route of Exposure: In a laboratory setting, the primary routes of exposure are
inhalation of the powder, skin contact, and eye contact.[11] Ingestion is less likely but
possible through poor hygiene practices.

o Germ Cell Mutagenicity (H341): This is the most significant long-term health risk. The
presence of the nitro group on the quinoline scaffold suggests potential for mutagenic
activity.[1] Research on related methylquinolines has shown varying levels of mutagenicity in
Salmonella typhimurium assays, with 7-methylquinoline’s activity being comparable to the
parent quinoline compound.[12] This classification as a suspected mutagen necessitates that
exposure be minimized to the lowest possible level.

o Reproductive Toxicity (H360): Some suppliers classify this compound as potentially
damaging to fertility or the unborn child.[6][8] This requires special consideration for
personnel of reproductive age, and all exposures should be strictly controlled.

o Acute Effects (Irritation): Direct contact with the compound causes skin and serious eye
irritation.[4] Symptoms of skin contact may include redness and discomfort.[11] Eye contact
can cause significant damage and requires immediate and thorough rinsing.[9] Inhalation of
dust may cause respiratory tract irritation.[11]

The Hierarchy of Controls for Safe Handling

A proactive approach to safety prioritizes systematic risk reduction over reliance on personal
protective equipment (PPE). The hierarchy of controls is a fundamental risk management
principle that provides a framework for implementing the most effective safety measures. The
causality is clear: engineering out a hazard is always superior to providing a barrier against it.
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Hierarchy of Controls for 7-Methyl-8-nitroquinoline

Elimination

(Most Effective)
Not feasible as the compound is required.

Substitution
Substitute with a less hazardous chemical.
Often not possible in specific research.

Engineering Controls
Isolate people from the hazard.
- Use in a certified chemical fume hood.
- Use a powder-containment balance enclosure for weighing.

Administrative Controls
Change the way people work.
- Develop and enforce a Standard Operating Procedure (SOP).

- Provide mandatory safety training.
- Restrict access to authorized personnel.

Personal Protective Equipment (PPE)
(Least Effective)
Protect the worker with PPE.
- Nitrile gloves, safety goggles, lab coat.
- Use respiratory protection if dust cannot be controlled.
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Emergency Spill Response Workflow

Spill Discovered

Alert personnel in the immediate area.
Evacuate if necessary.

Assess the spill.
Is it a small, manageable solid spill?

No Yes

If spill is large, uncontrolled, or you are unsure: If small and manageable:
Call Emergency Response / EH&S. Don appropriate PPE (gloves, goggles, lab coat).

Gently cover the spill with an absorbent material
to prevent dust generation.

Carefully sweep or scoop the material into a
labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent
and wipe with absorbent pads.

Dispose of all cleanup materials as hazardous waste.

Report the incident to your supervisor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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